Cas no 1155063-54-9 (4-Amino-N-benzyl-N-propylbenzenesulfonamide)

• Product Name: 4-Amino-N-benzyl-N-propylbenzenesulfonamide
• CAS No: 1155063-54-9
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 4681671
• Update Time: 2025-06-13

4-Amino-N-benzyl-N-propylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-N-BENZYL-N-PROPYLBENZENESULFONAMIDE
• 4-Amino-N-benzyl-N-propylbenzenesulfonamide

• Inchi： 1S/C16H20N2O2S/c1-2-12-18(13-14-6-4-3-5-7-14)21(19,20)16-10-8-15(17)9-11-16/h3-11H,2,12-13,17H2,1H3
• InChI Key： FTXXDKHYXYGSAX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N(CC1C=CC=CC=1)CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 391
• Topological Polar Surface Area: 71.8

Additional information on 4-Amino-N-benzyl-N-propylbenzenesulfonamide

Comprehensive Overview of 4-Amino-N-benzyl-N-propylbenzenesulfonamide (CAS No. 1155063-54-9): Properties, Applications, and Industry Insights

4-Amino-N-benzyl-N-propylbenzenesulfonamide (CAS No. 1155063-54-9) is a specialized sulfonamide derivative with a unique molecular structure that combines an aromatic benzene ring, an amino group, and a sulfonamide functional group. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a key intermediate in drug synthesis. The presence of both N-benzyl and N-propyl substituents enhances its lipophilicity, making it a candidate for optimizing drug delivery systems.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 4-Amino-N-benzyl-N-propylbenzenesulfonamide for its potential role in developing enzyme inhibitors and receptor modulators. Its structural features align with current trends in targeted therapy, a hot topic in precision medicine. The compound’s CAS No. 1155063-54-9 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 4-Amino-N-benzyl-N-propylbenzenesulfonamide involves multi-step organic reactions, including sulfonation and N-alkylation. Advanced techniques like HPLC purification ensure high purity, which is critical for research applications. Industry professionals often inquire about its solubility (e.g., in DMSO or ethanol) and stability under various pH conditions, as these factors influence its utility in bioassay development.

From an SEO perspective, common queries related to this compound include "4-Amino-N-benzyl-N-propylbenzenesulfonamide uses," "CAS 1155063-54-9 supplier," and "sulfonamide derivatives in drug discovery." Addressing these, the compound’s applications span antibacterial research, neurological disorder studies, and cancer therapeutics. Its molecular weight (318.42 g/mol) and logP value are also frequently cited in pharmacokinetic discussions.

Environmental and regulatory considerations are another growing focus. While 4-Amino-N-benzyl-N-propylbenzenesulfonamide is not classified as hazardous, proper lab handling protocols are emphasized in safety data sheets (SDS). The compound’s biodegradability and ecotoxicity profiles are under investigation, aligning with the broader industry shift toward green chemistry.

In summary, 4-Amino-N-benzyl-N-propylbenzenesulfonamide (CAS No. 1155063-54-9) represents a promising scaffold in modern chemistry. Its integration into drug design pipelines and compatibility with combinatorial chemistry techniques underscore its value. As research progresses, this compound may unlock new avenues in personalized medicine and biomarker development, answering pressing questions in life sciences.